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Compound of Interest

Compound Name: 9-Phenylcarbazole

Cat. No.: B072232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 9-Phenylcarbazole
(PCz) as a host material in Organic Light-Emitting Diodes (OLEDs). This document includes

detailed experimental protocols for the synthesis and purification of PCz, fabrication of OLED

devices, and a summary of its performance characteristics.

Introduction to 9-Phenylcarbazole as an OLED Host
Material
9-Phenylcarbazole (PCz) is a carbazole derivative widely utilized in the field of organic

electronics, particularly as a host material in phosphorescent and fluorescent OLEDs. Its

popularity stems from a combination of desirable properties including a high triplet energy,

good thermal stability, and excellent hole-transporting capabilities. The rigid and bulky structure

of PCz helps to prevent intermolecular interactions, such as π-π stacking, which can lead to

quenching of emissive states. These characteristics make it an effective host for a variety of

guest emitter molecules, enabling efficient energy transfer and leading to high-performance

OLED devices.

Physicochemical Properties and Performance Data
The performance of OLEDs is intrinsically linked to the properties of the materials used. 9-
Phenylcarbazole possesses key attributes that make it a favorable host material.
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Photophysical and Electronic Properties of 9-
Phenylcarbazole
A summary of the key photophysical and electronic properties of 9-Phenylcarbazole is

presented in the table below. These values are critical for designing efficient OLED device

architectures.

Property Value Reference

Chemical Formula C₁₈H₁₃N -

Molecular Weight 243.31 g/mol -

Highest Occupied Molecular

Orbital (HOMO)
~ -5.5 to -5.8 eV [1]

Lowest Unoccupied Molecular

Orbital (LUMO)
~ -2.1 to -2.4 eV [1]

Triplet Energy (T₁) ~ 2.9 to 3.0 eV [2]

UV-Vis Absorption (in solution) ~ 293, 325, 338 nm [3]

Photoluminescence (PL)

Emission (in solution)
~ 350, 365 nm [3]

Performance of OLEDs Utilizing 9-Phenylcarbazole
Derivatives as Host Materials
The following table summarizes the performance of green phosphorescent OLEDs (PhOLEDs)

that utilize derivatives of 9-Phenylcarbazole as the host material. While these are not purely 9-
Phenylcarbazole, they provide a strong indication of the performance that can be expected

from this class of materials. The device architecture plays a crucial role in the final performance

metrics.
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Host
Material

Emitter
(Dopant)

Max.
External
Quantum
Efficiency
(EQE) (%)

Max.
Current
Efficiency
(cd/A)

Max. Power
Efficiency
(lm/W)

Device
Architectur
e Reference

m-CF-PhCz Ir(ppy)₂(acac) 20.3 74.6 -

ITO/HATCN/T

APC/Host:Em

itter/TPBi/LiF/

Al[4][5]

PhCNCzm-

MeCzPh/B3P

yMPM (co-

host)

Ir(ppy)₂(acac) 31.5 - -

ITO/HATCN/T

APC/Host:Em

itter/B3PyMP

M/LiF/Al[6]

BCzPh-based Ir(ppy)₃ >23.9 - -
Not

Specified[7]

Imidazolyl-

phenylcarbaz

ole based

Ir(ppy)₃ 22.2 77.0 93.1
Not

Specified[8]

Experimental Protocols
This section provides detailed protocols for the synthesis, purification, and utilization of 9-
Phenylcarbazole in the fabrication of OLEDs.

Synthesis of 9-Phenylcarbazole via Ullmann
Condensation
This protocol describes a common method for synthesizing 9-Phenylcarbazole.[9][10][11][12]

[13]

Materials:

Carbazole

Iodobenzene
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Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

1,10-Phenanthroline

Toluene (anhydrous)

N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

In a three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

add carbazole (1 equivalent), iodobenzene (1.2 equivalents), potassium carbonate (2

equivalents), copper(I) iodide (0.1 equivalents), and 1,10-phenanthroline (0.2 equivalents).

Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon).

Add anhydrous toluene and a small amount of anhydrous DMF to the flask.

Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 24-48 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture through a pad of Celite to remove the inorganic salts.

Wash the Celite pad with toluene.

Combine the organic filtrates and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product is then purified as described in the following section.

Purification of 9-Phenylcarbazole
High purity of the host material is critical for achieving high-performance and long-lasting

OLEDs. A two-step purification process involving recrystallization followed by sublimation is

recommended.[14][15][16][17]
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3.2.1. Recrystallization

Dissolve the crude 9-Phenylcarbazole in a minimum amount of a hot solvent in which it is

sparingly soluble at room temperature (e.g., ethanol or a mixture of toluene and hexane).

If the solution is colored, a small amount of activated charcoal can be added, and the

solution is heated for a short period.

Hot-filter the solution to remove the activated charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, which should induce the crystallization

of the purified 9-Phenylcarbazole.

Further cooling in an ice bath can increase the yield.

Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and

dry them under vacuum.

3.2.2. Sublimation

Place the recrystallized 9-Phenylcarbazole in a sublimation apparatus.

Heat the apparatus under high vacuum (typically < 10⁻⁵ Torr).

The 9-Phenylcarbazole will sublime and deposit as pure crystals on a cold finger or the

cooler parts of the apparatus.

Collect the purified crystals in an inert atmosphere (e.g., a glovebox) to prevent

contamination.

Fabrication of a Phosphorescent OLED using 9-
Phenylcarbazole as a Host
This protocol outlines the fabrication of a typical multi-layer PhOLED using thermal evaporation

in a high-vacuum chamber.[18][19]

Device Structure: ITO / HTL / PCz:Emitter / EBL / ETL / EIL / Cathode
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Materials:

Indium Tin Oxide (ITO)-coated glass substrates

Hole-Transport Layer (HTL) material (e.g., TAPC)

9-Phenylcarbazole (PCz) as the host

Phosphorescent emitter (e.g., Ir(ppy)₃ for green emission)

Electron-Blocking Layer (EBL) material (e.g., TCTA)

Electron-Transport Layer (ETL) material (e.g., TPBi)

Electron-Injection Layer (EIL) material (e.g., Lithium Fluoride, LiF)

Cathode material (e.g., Aluminum, Al)

Procedure:

Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sequential

ultrasonication in a series of solvents (e.g., detergent, deionized water, acetone,

isopropanol). Dry the substrates with a stream of nitrogen and treat them with UV-ozone or

oxygen plasma to improve the work function of the ITO.

Organic Layer Deposition: Transfer the cleaned substrates into a high-vacuum thermal

evaporation chamber (pressure < 10⁻⁶ Torr).

Deposit a 40 nm thick layer of TAPC as the HTL at a rate of ~1-2 Å/s.

Co-evaporate 9-Phenylcarbazole (host) and the phosphorescent emitter (guest) to form

the emissive layer (EML). A typical thickness is 30 nm with a doping concentration of 6-

10% for the emitter. The deposition rates should be carefully controlled to achieve the

desired doping ratio. For example, a rate of 1.8 Å/s for PCz and 0.2 Å/s for the emitter.

Deposit a 10 nm thick layer of TCTA as the EBL at a rate of ~1 Å/s.

Deposit a 30 nm thick layer of TPBi as the ETL at a rate of ~1-2 Å/s.
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Cathode Deposition:

Deposit a 1 nm thick layer of LiF as the EIL at a rate of ~0.1-0.2 Å/s.

Deposit a 100 nm thick layer of Al as the cathode at a rate of ~5-10 Å/s.

Encapsulation: To prevent degradation from moisture and oxygen, encapsulate the device in

a glovebox using a UV-curable epoxy and a glass coverslip.

Diagrams
Experimental Workflow for OLED Fabrication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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